7,18-dipyridin-4-yl-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone

Specification

• CAS No.: 136847-29-5
• Molecular Formula: C34H16N4O4
• Molecular Weight: 544.526
• IUPAC Name: 7,18-dipyridin-4-yl-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• Standard InChI: InChI=1S/C34H16N4O4/c39-31-23-5-1-19-20-2-6-25-30-26(34(42)38(33(25)41)18-11-15-36-16-12-18)8-4-22(28(20)30)21-3-7-24(29(23)27(19)21)32(40)37(31)17-9-13-35-14-10-17/h1-16H
• Standard InChI Key: FNHCNEJUZBOMQQ-UHFFFAOYSA-N
• SMILES: C1=CC2=C3C(=CC=C4C3=C1C5=C6C4=CC=C7C6=C(C=C5)C(=O)N(C7=O)C8=CC=NC=C8)C(=O)N(C2=O)C9=CC=NC=C9

Introduction

The compound 7,18-dipyridin-4-yl-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone is a complex organic molecule belonging to the family of polycyclic compounds. It features a diazaheptacyclo framework, which includes two nitrogen atoms within its cyclic structure, contributing to its unique chemical properties and potential applications.

Structural Characteristics

• Molecular Formula: The compound's molecular formula is not explicitly provided in the available literature, but it is structurally similar to other diazaheptacyclo compounds with a molecular weight of approximately 420.4 g/mol for related structures.

• Polycyclic Structure: It consists of multiple interconnected rings, which classify it as a polycyclic organic compound.

• Nitrogen Atoms: The presence of two nitrogen atoms within its cyclic framework is characteristic of diaza compounds.

Property	Description
Molecular Weight	Approximately 420.4 g/mol for similar structures
Polycyclic Structure	Multiple interconnected rings
Nitrogen Atoms	Two nitrogen atoms within the cyclic framework

Synthesis Methods

The synthesis of such complex organic compounds typically involves multi-step organic synthesis techniques. These methods often require precise control over reaction conditions, such as temperature and pH, to ensure successful cyclization and minimize side reactions. Common techniques include:

• Cyclization Reactions: Formation of the diazaheptacyclo framework.

• Electrophilic Substitution: Introduction of substituents like pyridin-4-yl groups.

Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure of the synthesized compound.

Potential Applications

While specific applications for 7,18-dipyridin-4-yl-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone are not extensively documented, compounds with similar structures have shown potential in:

• Pharmaceuticals: As lead compounds for drug development targeting various diseases.

• Material Science: Utilization in novel materials with specific optical or electronic properties.

Research Findings and Future Directions

Detailed kinetic studies and mechanistic investigations are necessary to understand the pathways involved in transformations of such complex molecules. Future research should focus on elucidating the biological activities and exploring potential applications in diverse fields.

Given the limited availability of specific data on 7,18-dipyridin-4-yl-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone, further studies are required to fully explore its properties and applications.